Bis(2-ethylhexyl) cyclohexane-1,4-dicarboxylate
Cat. No. B8767317
Key on ui cas rn:
84731-70-4
M. Wt: 396.6 g/mol
InChI Key: HOQGHOMLEVKTBY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08299292B2
Procedure details
2-Ethylhexyl alcohol (8.1 mol), dimethyl cyclohexane-1,4-dicarboxylate (DMCD, cis 81.8%, trans 18.2%, SK NJC, 3.0 mol) and tetraisopropyl titanate catalyst (0.85 g) were added to a 2.5 L reactor equipped with a stirrer and two condensers and heated to 180° C. Di(2-ethylhexyl)cyclohexane-1,4-dicarboxylate (cis 81%, trans 19%) was obtained with a purity of 99.3% in the same manner as in Example 1.
Identifiers
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REACTION_CXSMILES
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[CH2:1]([CH:3]([CH2:6][CH2:7][CH2:8][CH3:9])[CH2:4][OH:5])[CH3:2].[CH:10]1([C:20]([O:22]C)=O)[CH2:15][CH2:14][CH:13]([C:16]([O:18][CH3:19])=[O:17])[CH2:12][CH2:11]1>CC([O-])C.CC([O-])C.CC([O-])C.CC([O-])C.[Ti+4]>[CH2:1]([CH:3]([CH2:6][CH2:7][CH2:8][CH3:9])[CH2:4][O:5][C:20]([CH:10]1[CH2:11][CH2:12][CH:13]([C:16]([O:18][CH2:19][CH:3]([CH2:1][CH3:2])[CH2:6][CH2:7][CH2:8][CH3:9])=[O:17])[CH2:14][CH2:15]1)=[O:22])[CH3:2] |f:2.3.4.5.6|
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Inputs
Step One
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Name
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Quantity
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8.1 mol
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Type
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reactant
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Smiles
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C(C)C(CO)CCCC
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Name
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Quantity
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3 mol
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Type
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reactant
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Smiles
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C1(CCC(CC1)C(=O)OC)C(=O)OC
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Name
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Quantity
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0.85 g
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Type
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catalyst
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Smiles
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CC(C)[O-].CC(C)[O-].CC(C)[O-].CC(C)[O-].[Ti+4]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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180 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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equipped with a stirrer
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)C(COC(=O)C1CCC(CC1)C(=O)OCC(CCCC)CC)CCCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
